3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-butoxy-N-[(2,5-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H24N2O2S/c1-4-5-11-24-17-8-6-7-16(13-17)19(23)22-20(25)21-18-12-14(2)9-10-15(18)3/h6-10,12-13H,4-5,11H2,1-3H3,(H2,21,22,23,25)
• InChI Key: PCGONZXKCVFGAW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. BAY 11-7082 was first synthesized in the early 2000s and has since been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 acts as an inhibitor of the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, immune response, and cell survival. When activated, NF-κB translocates to the nucleus and binds to DNA, activating the transcription of target genes. 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This prevents the translocation of NF-κB to the nucleus and the subsequent activation of target genes.
Biochemical and Physiological Effects:
3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has been shown to have several biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 can also induce apoptosis in cancer cells and inhibit the growth and metastasis of tumors. Additionally, 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 can inhibit the replication of several viruses, including HIV and hepatitis B and C.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 in lab experiments is its specificity for the NF-κB signaling pathway. 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has been extensively studied and has been shown to be a potent and specific inhibitor of this pathway. Additionally, 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 is its potential toxicity. 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has been shown to induce apoptosis in non-cancerous cells at high concentrations, which could limit its therapeutic potential.

Future Directions

There are several future directions for the study of 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082. One area of research is the development of new analogs of 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 with improved specificity and reduced toxicity. Another area of research is the study of the mechanisms underlying the anti-cancer and anti-viral properties of 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082. Additionally, 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 could be studied in combination with other drugs to enhance its therapeutic potential. Overall, the study of 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has the potential to lead to the development of new therapies for inflammation, cancer, and viral infections.

Scientific Research Applications

3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation. By inhibiting this pathway, 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has also been shown to have anti-cancer properties. It can induce apoptosis in cancer cells and inhibit the growth and metastasis of tumors. Additionally, 3-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide 11-7082 has been shown to have anti-viral properties. It can inhibit the replication of several viruses, including HIV and hepatitis B and C.